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structure planar
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Compound Focus: 5-Bromo-1H-indole-2-carboxylic acid

CAS No.: 7254-19-5

Cat. No.: S664945

Core Structural Data

The table below summarizes the available structural and chemical data for methyl 5-bromo-1H-indole-2-

carboxylate and the closely related 5-brome-1H-indole-2-carboxylic acid.

Methyl 5-bromo-1H-indole-2- . . .
Property 5-Bromo-1H-indole-2-carboxylic Acid [3]
carboxylate [1] [2]

CAS Number 7254-19-5

Molecular C10HsBrNO:2 [1] CoHeBIrNO:2 [3] [4]

Formula

Molecular 240.05 g/mol [3] [4]

Weight

Crystal Planar indole ring system [2] Information not available in search results
Structure

Key Intermolecular hydrogen bonds Can form dimers via dual O—H---O hydrogen
Interactions stabilize the crystal structure [2] bonds [5]
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Methyl 5-bromo-1H-indole-2- . . .
Property 5-Bromo-1H-indole-2-carboxylic Acid [3]
carboxylate [1] [2]

Synthesis Information not available in search From ethyl 5-bromoindole-2-carboxylate via
results hydrolysis; 91% vyield, 296% purity [4]
Calculated logP  Information not available in search Consensus: 2.29 [3]
results
Calculated Information not available in search ~0.05 mg/mL (ESOL) [3]
Solubility results

Experimental Insights

While a detailed crystallization protocol for the methyl ester was not located, research on similar 5-

haloindole-2-carboxylic acids provides context on their solid-state behavior [5].

e Dimer Formation: A single-crystal X-ray diffraction study on 5-fluoro-1H-indole-2-carboxylic acid
found that molecules form centrosymmetric dimers in the crystal via pairs of strong, linear O-H---O
hydrogen bonds [5].

¢ Planar Ribbon Structures: These dimers can further assemble into planar ribbons through
additional hydrogen bonds. The nitrogen atom of the pyrrole ring does not participate in
hydrogen bonding in the fluoro-derivative crystal [5].

e Computational Models: DFT calculations on 5-haloindoles (F, Cl, Br) identified several possible
dimer structures stabilized by O—H:--O and/or N-H---O hydrogen bonds, with the O—H:--O dimer being
the most stable for the 5-bromo variant [5].

Synthesis Procedure

For the related 5-bromo-1H-indole-2-carboxylic acid, one synthesis is described [4]:

¢ Reaction: A mixture of ethyl 5-bromoindole-2-carboxylate (134 g) and sodium hydroxide in methanol
and water was heated under reflux for 0.5 hours [4].

¢ Work-up: The solution was cooled to 40°C, and the pH was adjusted to 3-4 by slowly adding a 10%
hydrochloric acid solution [4].

¢ Isolation: The resulting off-white solid was isolated by filtration, yielding 109.1 g (91%) of a product
with 296% purity by HPLC [4].
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Molecular Relationships Visualized

The following diagram maps the relationship between methyl 5-bromo-1H-indole-2-carboxylate, its

hydrolysis product, and its related analogues studied in the literature, based on the search results [5] [4].

Comparative Studies

[3]

G\/Iethyl 5-bromo-1H-indole-2-carboxylata >-Haloindole-2-carboxylic Acid

Analogues (X = F, Cl)

Click to download full resolution via product page

> Diagram showing the chemical relationship and synthesis pathway of 5-bromo-1H-indole-2-carboxylate

and its analogues.

Conclusion

Available data confirms the planar structure of methyl 5-bromo-1H-indole-2-carboxylate stabilized by
intermolecular hydrogen bonds [2]. Its structure is analogous to other 5-haloindole-2-carboxylic acids that

form dimers, though experimental crystal structure details for the bromo-methyl ester are limited [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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